Cas no 2228881-79-4 (1,1-difluoro-2-methyl-3-(1-phenylcyclopentyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(1-phenylcyclopentyl)propan-2-amine
• CAS No: 2228881-79-4
• MF: C₁₅H₂₁F₂N
• MW: 253.330751180649
• CID: 6390482
• PubChem ID: 165852574
• Update Time: 2025-06-03

1,1-difluoro-2-methyl-3-(1-phenylcyclopentyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(1-phenylcyclopentyl)propan-2-amine
• 2228881-79-4
• EN300-1865111

• Inchi： 1S/C15H21F2N/c1-14(18,13(16)17)11-15(9-5-6-10-15)12-7-3-2-4-8-12/h2-4,7-8,13H,5-6,9-11,18H2,1H3
• InChI Key： NQTMWWFKPCEIMM-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1(C2C=CC=CC=2)CCCC1)N)F

Computed Properties

• Exact Mass: 253.16420600g/mol
• Monoisotopic Mass: 253.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-methyl-3-(1-phenylcyclopentyl)propan-2-amine

1,1-Difluoro-2-Methyl-3-(1-Phenylcyclopentyl)Propan-2-Amine: A Comprehensive Overview

The compound 1,1-difluoro-2-methyl-3-(1-phenylcyclopentyl)propan-2-amine (CAS No: 2228881-79-4) is a complex organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its fluorinated amine group and a cyclopentyl phenyl substituent, making it a valuable compound in the fields of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 1,1-difluoro-2-methyl-3-(1-phenylcyclopentyl)propan-2-amine as a precursor in the synthesis of bioactive molecules. Its fluorinated structure contributes to enhanced stability and lipophilicity, which are desirable properties in drug design. Researchers have explored its role in the development of novel antibiotics and antiviral agents, leveraging its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

The synthesis of CAS No: 2228881-79-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the fluorination of intermediate compounds and the formation of the cyclopentyl phenyl group through palladium-catalyzed coupling reactions. These methods ensure high yields and purity, making the compound suitable for large-scale production.

In terms of physical properties, 1,1-difluoro-2-methyl-3-(1-phenylcyclopentyl)propan-2-amine exhibits a melting point of approximately 75°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in solution-based reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating excellent resistance to degradation.

The application of this compound extends beyond pharmaceuticals. In the agrochemical industry, it has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant growth. Field trials have shown promising results, with selective activity against target weeds without adversely affecting crops.

Moreover, CAS No: 2228881-79-4 has found applications in materials science as a building block for advanced polymers and coatings. Its fluorinated structure contributes to improved durability and weather resistance, making it a valuable component in high-performance materials used in aerospace and automotive industries.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 1,1-difluoro-2-methyl-3-(1-phenylcyclopentyl)propan-2-amines with unprecedented accuracy. These studies have provided insights into its reactivity and selectivity in various chemical transformations, paving the way for innovative synthetic routes.

In conclusion, CAS No: 2228881–79–4, or 1,1-difluoro–(methyl)cyclopentane derivative, stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.